1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
The compound “1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid” is a complex organic molecule that belongs to the class of compounds known as pyrazoles. Pyrazoles are organic compounds containing a five-membered aromatic ring with three carbon atoms, one nitrogen atom, and one double bond . The presence of the benzyl group and the dimethoxyphenyl group suggests that this compound might have interesting chemical properties and potential applications.
Molecular Structure Analysis
The molecular formula of “1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid” is C19H18N2O3, and its molecular weight is 322.36 . The structure likely includes a benzyl group attached to the 1-position of the pyrazole ring, and a 3,4-dimethoxyphenyl group attached to the 3-position of the pyrazole ring .Chemical Reactions Analysis
The chemical reactivity of “1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid” would be influenced by the functional groups present in the molecule. The carboxylic acid group is typically reactive and can undergo reactions like esterification and amide formation. The benzyl and dimethoxyphenyl groups might also participate in various reactions .Scientific Research Applications
Antioxidant Activity
Oxidative stress plays a pivotal role in various age-related diseases, including arthritis, diabetes, and cancer. Antioxidants help mitigate this stress by scavenging reactive oxygen species (ROS) and reactive nitrogen species (RNS). Our compound exhibits moderate antioxidant activity, with an IC50 value of 194.06 ± 7.88 µg/mL (0.337 mM) based on the DPPH assay . Further exploration of its antioxidant potential could lead to therapeutic applications.
Metal Chelation and Coordination Chemistry
The carboxylic acid group allows for metal coordination. Investigating its ability to chelate metal ions (e.g., copper, iron, or zinc) could lead to applications in metal-based therapies. Metal complexes derived from this compound might exhibit enhanced biological activity.
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properties
IUPAC Name |
1-benzyl-3-(3,4-dimethoxyphenyl)pyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4/c1-24-16-9-8-14(10-17(16)25-2)18-15(19(22)23)12-21(20-18)11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCNWUPUPMGWWAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN(C=C2C(=O)O)CC3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid | |
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